N-(4-amino-6-oxo-2-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide
Description
N-(4-amino-6-oxo-2-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H17N5O3S2 and its molecular weight is 415.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Heterocyclic Compounds
Research explores the compound's role in synthesizing new heterocyclic structures, which are crucial in developing pharmaceuticals. For instance, El-Meligie et al. (2020) demonstrated synthetic approaches to thieno[3,2-d]pyrimidine and thieno[3,4-b]pyridine derivatives using similar compounds as synthons. These processes are vital for pharmaceutical applications, given their potential biological activities (El-Meligie, Khalil, El-Nassan, & Ibraheem, 2020).
Pharmaceutical Intermediates
The compound is involved in the creation of pharmaceutical intermediates. Pokhodylo et al. (2010) explored novel transformations of amino and carbonyl/nitrile groups in Gewald thiophenes for thienopyrimidine synthesis, indicating its utility in developing new pharmacologically active molecules (Pokhodylo, Shyyka, Savka, & Obushak, 2010).
Antibacterial and Antibiotic Properties
Compounds derived from N-(4-amino-6-oxo-2-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide have been evaluated for their antibiotic and antibacterial activities. Ahmed (2007) synthesized derivatives showing promising results against Gram-positive and Gram-negative bacteria, highlighting the compound's relevance in antibiotic drug development (Ahmed, 2007).
Antinociceptive Activity
Another area of application is in the synthesis of compounds with potential antinociceptive properties. Shipilovskikh et al. (2020) investigated N-substituted 4-aryl-4-oxo-2-[(3-thiophen-2-yl)amino]but-2-enamides for their antinociceptive activity, contributing to the development of new pain management solutions (Shipilovskikh, Vaganov, Makhmudov, & Rubtsov, 2020).
Properties
IUPAC Name |
N-[4-amino-2-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]thiophene-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N5O3S2/c1-10-4-2-5-11(8-10)20-13(24)9-28-18-22-15(19)14(17(26)23-18)21-16(25)12-6-3-7-27-12/h2-8H,9H2,1H3,(H,20,24)(H,21,25)(H3,19,22,23,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GJBBDAKOUSATKD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CS3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N5O3S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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